Cas no 500011-97-2 (1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-)

1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)- structure
500011-97-2 structure
Product Name:1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-
CAS No:500011-97-2
MF:C11H7ClF3N3O3
MW:321.639791727066
CID:1544454
PubChem ID:21113385
Update Time:2025-04-21

1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid,1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-
    • SCHEMBL1762495
    • 1-(3-chloro-2-pyridinyl)-3(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • 1-(3-Chloro-2pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoro ethoxy)-1H-pyrazole-5-carboxylic acid
    • 1-(3-Chloropyridin-2-yl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • 2-(3-chloropyridin-2-yl)-5-(2,2,2-trifluoroethoxy)pyrazole-3-carboxylic acid
    • SPDRQZVZBWNQDX-UHFFFAOYSA-N
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole 5-carboxylic acid
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole-5-carboxylic acid
    • CS-0069510
    • 2-(3-chloro-pyridin-2-yl)-5-(2,2,2-trifluoro-ethoxy)-2H-pyrazole-3-carboxylic acid
    • 1-(3-chloro-2-pyridinyl)-3-(2,2,2-trifluoroethoxy)-1H-pyrazole- 5-carboxylic acid
    • 500011-97-2
    • Inchi: 1S/C11H7ClF3N3O3/c12-6-2-1-3-16-9(6)18-7(10(19)20)4-8(17-18)21-5-11(13,14)15/h1-4H,5H2,(H,19,20)
    • InChI Key: SPDRQZVZBWNQDX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN=C1N1C(C(=O)O)=CC(=N1)OCC(F)(F)F

Computed Properties

  • Exact Mass: 321.01291
  • Monoisotopic Mass: 321.0128033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 77.2Ų

Experimental Properties

  • PSA: 77.24
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.